3-[(6-Fluoropyridin-3-yl)oxy]propan-1-ol
Overview
Description
“3-[(6-Fluoropyridin-3-yl)oxy]propan-1-ol” is a chemical compound that has been used in the synthesis of novel 1-(3-((6-fluoropyridin-3-yl)oxy)propyl)piperazine derivatives . These derivatives have been tested for their activities on D2/D3/5-HT1A receptors .
Synthesis Analysis
The compound has been synthesized using a bioisosterism approach . This approach involves the design and synthesis of 20 novel 1-(3-((6-fluoropyridin-3-yl)oxy)propyl)piperazine derivatives .Molecular Structure Analysis
The molecular formula of “this compound” is C8H10FNO. The molecular weight is 155.17 g/mol.Chemical Reactions Analysis
The compound has been used in the synthesis of novel 1-(3-((6-fluoropyridin-3-yl)oxy)propyl)piperazine derivatives . These derivatives have shown a multitarget combination of D2/5-HT1A agonism .Physical and Chemical Properties Analysis
The compound has a molecular formula of C8H10FNO and a molecular weight of 155.17 g/mol. Further physical and chemical properties are not available in the retrieved papers.Mechanism of Action
The compound has been used in the synthesis of novel 1-(3-((6-fluoropyridin-3-yl)oxy)propyl)piperazine derivatives . These derivatives have shown a multitarget combination of D2/5-HT1A agonism . This suggests that the compound may have potential applications in the treatment of Parkinson’s disease (PD), as the use of partial dopamine D2/D3 receptor agonists may be a better choice for the treatment of PD .
Future Directions
The compound has shown potential in the synthesis of novel 1-(3-((6-fluoropyridin-3-yl)oxy)propyl)piperazine derivatives . These derivatives have shown a multitarget combination of D2/5-HT1A agonism , suggesting potential applications in the treatment of Parkinson’s disease (PD). Therefore, future research could focus on further exploring these applications and improving the synthesis process.
Properties
IUPAC Name |
3-(6-fluoropyridin-3-yl)oxypropan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO2/c9-8-3-2-7(6-10-8)12-5-1-4-11/h2-3,6,11H,1,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOVVOWVNRJXJSU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1OCCCO)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.